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Abstract
This document outlines the determination of the molecular weight of difluoroethylphosphine.

The molecular formula was identified as C₂H₅F₂P. Based on the standard atomic weights of its

constituent elements—carbon, hydrogen, fluorine, and phosphorus—the molecular weight of

difluoroethylphosphine has been calculated. This fundamental property is crucial for

researchers, scientists, and drug development professionals in various applications, including

stoichiometry, reaction kinetics, and formulation development.

Chemical Identification and Formula
Difluoroethylphosphine is a chemical compound with the molecular formula C₂H₅F₂P[1]. The

structure consists of an ethyl group (C₂H₅) attached to a phosphine group where two hydrogen

atoms have been substituted with fluorine atoms.

Methodology for Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation was performed using the following steps:
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Identification of Constituent Elements: The elements present in difluoroethylphosphine are

Carbon (C), Hydrogen (H), Fluorine (F), and Phosphorus (P).

Determination of Atom Count: From the molecular formula C₂H₅F₂P, the number of atoms for

each element is:

Carbon (C): 2

Hydrogen (H): 5

Fluorine (F): 2

Phosphorus (P): 1

Compilation of Standard Atomic Weights: The standard atomic weights of the constituent

elements were obtained from authoritative sources.

Calculation: The molecular weight was calculated by multiplying the atom count of each

element by its standard atomic weight and summing the results.

Data Presentation
The quantitative data used in the calculation of the molecular weight of

difluoroethylphosphine is summarized in the tables below.

Table 1: Atomic Weight of Constituent Elements

Element Symbol Atomic Weight (u)

Carbon C 12.011

Hydrogen H 1.008[2][3]

Fluorine F 18.998[4][5][6]

Phosphorus P 30.974[7][8][9]

Table 2: Molecular Weight Calculation for Difluoroethylphosphine (C₂H₅F₂P)
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Element Symbol Atom Count
Atomic Weight
(u)

Total
Contribution
(u)

Carbon C 2
12.011[10][11]

[12]
24.022

Hydrogen H 5 1.008[2][3] 5.040

Fluorine F 2 18.998[4][5][6] 37.996

Phosphorus P 1 30.974[7][8][9] 30.974

Total 98.032

The calculated molecular weight of difluoroethylphosphine is 98.032 g/mol [1].

Logical Relationship Diagram
The following diagram illustrates the logical workflow for the determination of the molecular

weight of difluoroethylphosphine.
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Workflow for Molecular Weight Calculation

Atomic Weight Data

Identify Molecular Formula
(C₂H₅F₂P)

Determine Constituent Elements
(C, H, F, P)

Obtain Standard Atomic Weights

Calculate Total Molecular Weight

Final Molecular Weight
(98.032 g/mol)

Carbon (12.011) Hydrogen (1.008) Fluorine (18.998) Phosphorus (30.974)

Click to download full resolution via product page

Caption: Molecular weight calculation workflow.

Conclusion
The molecular weight of difluoroethylphosphine has been rigorously determined to be 98.032

g/mol based on its chemical formula and the standard atomic weights of its elements. This

value serves as a foundational piece of data for professionals in the fields of chemical research

and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Difluoroethylphosphine
https://pubchem.ncbi.nlm.nih.gov/compound/Difluoroethylphosphine
https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://m.youtube.com/watch?v=ALwo4suQO6E
https://periodic-table.rsc.org/element/9/fluorine
https://pubchem.ncbi.nlm.nih.gov/element/Fluorine
https://www.sbg.bio.ic.ac.uk/had/Elem/F.html
https://byjus.com/chemistry/phosphorus/
https://en.wikipedia.org/wiki/Phosphorus
https://unacademy.com/content/neet-ug/study-material/chemistry/atomic-mass-of-phosphorus/
https://m.youtube.com/watch?v=0DjGnME8ITM
https://byjus.com/chemistry/carbon/
https://www.westfield.ma.edu/personalpages/cmasi/gen_chem1/Atomic%20and%20molar%20mass/atomic_and_molar_mass.htm
https://www.benchchem.com/product/b14118725#difluoroethylphosphine-molecular-weight
https://www.benchchem.com/product/b14118725#difluoroethylphosphine-molecular-weight
https://www.benchchem.com/product/b14118725#difluoroethylphosphine-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14118725?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14118725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14118725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

